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Carbohydrate Effects on Autoxidation Kinetics

The table below summarizes the key quantitative findings from Mabrouk and Dugan (1961), which
compared how glucose, fructose, and sucrose affect the autoxidation of methyl linoleate emulsions under

different pH conditions [1].

Activation Ener Activation Ener Activation Ener
Relative 9y 9y 9y

Carbohydrate o at pH 5.5 atpH 7.0 at pH 8.0
Oxidation Rate
(Kcal/mol) (Kcal/mol) (Kcal/mol)
Fructose Highest 10.6 104 8.8
Glucose Intermediate 10.6 10.8 10.2
Sucrose Lowest 14.9 16.0 14.4

Key Findings [1]:

e General Trend: Oxidation rates increased with higher carbohydrate concentrations and higher pH,
reaching a maximum at pH 8.0.

¢ Mechanism Insight: The sugars were found to activate the decomposition of methyl linoleate
hydroperoxide, thereby accelerating the autocatalytic phase of oxidation. Fructose, being the most
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readily oxidized sugar itself, led to the highest degree of concurrent oxidation and produced less
conjugation but more CO:z than glucose at comparable oxygen uptake levels.

Experimental Protocol Overview

For your guide, here is a summary of the core methodology used in the cited study [1].

e Objective: To measure and compare the kinetics of the autoxidation of methyl linoleate emulsions
activated by glucose, fructose, and sucrose.
e System: Methyl linoleate emulsions in aqueous phosphate buffer solutions.
e Key Variables:
o Carbohydrates: Glucose, fructose, sucrose at varying concentrations.
o pH: The study was conducted across a range of pH levels (pH 5.5 to 8.0).
e Primary Measurement: The rate of oxygen uptake was used to monitor the progression of
oxidation.
e Temperature: The experiment was conducted at 55°C [1].
e Data Analysis: Activation energies were calculated from the kinetic data obtained at different pH
levels.

Autoxidation Workflow and Proposed Mechanism

The following diagram illustrates the general experimental workflow and the proposed mechanism by which

carbohydrates activate autoxidation, based on the study's description [1].
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Experimental Workflow Proposed Activation Mechanism
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Interpretation and Modern Context

The 1961 study offers a clear kinetic comparison but represents the scientific understanding of its time. For a

contemporary comparison guide, you should consider the following:

¢ Contrast with Modern Systems: Later research shows that in oil-in-water emulsions, factors like
droplet size can also significantly influence autoxidation rates, a variable not considered in the older
study [2].

e Contrast with Antioxidants: The study also tested adding ascorbic acid (Vitamin C) and found it
increased oxygen absorption, acting as a pro-oxidant in this specific system. This contrasts with its
typical role as an antioxidant and highlights the importance of system composition [1].
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¢ General Lipid Peroxidation Mechanism: The radical-chain reaction described (initiation,
propagation, termination) remains a core principle of lipid peroxidation [3]. The proposed mechanism
where carbohydrates activate hydroperoxide decomposition fits into the propagation phase of this
well-established model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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